Cas no 3699-66-9 (ethyl 2-diethoxyphosphorylpropanoate)

• Product Name: ethyl 2-diethoxyphosphorylpropanoate
• CAS No: 3699-66-9
• MF: C₉H₁₉O₅P
• MW: 238.217924356461
• MDL: MFCD00009159
• CID: 84844
• PubChem ID: 24850353
• Update Time: 2025-05-21

ethyl 2-diethoxyphosphorylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(diethoxyphosphoryl)propanoate
• Diethyl 1-(ethoxycarbonyl)ethanephosphonate~2-Phosphonopropionic acid triethyl ester
• Triethyl 2-phosphonopropionate
• Diethyl 1-(ethoxycarbonyl)ethanephosphonate
• ethyl 2-diethoxyphosphorylpropanoate
• Ethyl-2-(diethylphosphono)propanoate
• Triethyl 2-Phosphono
• 2-(Diethoxyphosphoryl)propionic acid ethyl ester
• 2-Phosphonopropionic Acid Triethyl Ester
• Propionicacid, 2-phosphono-, triethyl ester (6CI,7CI,8CI)
• 2-(Diethoxyphosphinyl)propanoic acid ethyl ester
• 2-Phosphonopropanoic acidtriethyl ester
• Ethyl2-(diethoxyphosphinyl)propanoate
• Ethyl2-(diethylphosphono)propionate
• Ethyl a-diethylphosphonopropionate
• Triethyl2-phosphonopropanoate
• Triethyl a-phosphonopropionate
• a-Diethylphosphonopropionic acidethyl ester
• Propanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
• BVSRWCMAJISCTD-UHFFFAOYSA-N
• Diethyl 1-(carbethoxy)ethylphosphonate
• Diethyl 1-(Ethoxycarbonyl)Ethanepho
• Ethyl 2-(diethylphosphono)propanoate
• ethyl-2-(diethoxyphosphinyl)propionate
• NSC-202767
• Triethyl 2-phosphonopropionate, 98%
• A823496
• DTXSID50958163
• AKOS016001420
• FT-0634979
• triethyl 2-phosponopropionate
• SCHEMBL10108
• HY-W013436
• ethyl 2-diethylphosphonopropionate
• ethyl 2-(diethyl phosphono)propanoate
• 2-(Diethoxy-phosphoryl)-propionic acid ethyl ester
• NS00047956
• diethyl 1-ethoxycarbonyl-ethylphosphonate
• NSC202767
• BCP28350
• EINECS 223-033-4
• Ethyl 2 -(diethylphosphono)propanoate
• SY010659
• J-525071
• ethyl 2-(diethylphosphono)propionate
• CS-W014152
• T2135
• MFCD00009159
• AS-19804
• Ethyl2-(diethoxyphosphoryl)propanoate
• ethyl 2-(diethoxyphosphoryl)-2-methylacetate
• Ethyl 2~(diethoxyphosphoryl)propanoate
• EN300-98229
• 3699-66-9
• triethyl 2-phosphopropionate

• MDL： MFCD00009159
• Inchi： 1S/C9H19O5P/c1-5-12-9(10)8(4)15(11,13-6-2)14-7-3/h8H,5-7H2,1-4H3
• InChI Key： BVSRWCMAJISCTD-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)C)(=O)(OCC)OCC
• BRN： 1786994

Computed Properties

• Exact Mass: 238.09700
• Monoisotopic Mass: 238.09701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1.111 g/mL at 25 °C(lit.)
• Boiling Point: 144°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.431(lit.)
• Solubility: Miscible with chloroform and methanol.
• PSA: 71.64000
• LogP: 2.20410

ethyl 2-diethoxyphosphorylpropanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38-38-37-36
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on ethyl 2-diethoxyphosphorylpropanoate

Ethyl 2-Diethoxyphosphorylpropanoate: A Comprehensive Overview

Ethyl 2-diethoxyphosphorylpropanoate, with the CAS number 3699-66-9, is a compound of significant interest in various chemical and biochemical applications. This compound is characterized by its unique structure, which includes a phosphorylated propanoate group with ethyl and diethoxy substituents. The molecule's structure plays a pivotal role in its reactivity and functionality, making it a valuable component in numerous research and industrial settings.

The chemical formula of ethyl 2-diethoxyphosphorylpropanoate is C₁₄H₂₄O₅P. Its molecular weight is approximately 318.3 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These physical properties make it suitable for use in organic synthesis and as a reagent in various chemical reactions.

Ethyl 2-diethoxyphosphorylpropanoate has been extensively studied for its role in phosphorylation reactions. Phosphorylation is a critical process in biochemistry, playing a central role in energy transfer, signal transduction, and the regulation of enzyme activity. The compound's ability to act as a phosphorylating agent has led to its application in the synthesis of nucleotides, particularly in the preparation of adenosine triphosphate (ATP) analogs. Recent studies have highlighted its potential in the development of novel bioactive molecules with applications in drug discovery.

In addition to its biochemical applications, ethyl 2-diethoxyphosphorylpropanoate has found utility in materials science. Researchers have explored its use as a precursor for the synthesis of phosphorus-containing polymers and nanoparticles. These materials exhibit unique optical and electronic properties, making them promising candidates for applications in optoelectronics and drug delivery systems.

The synthesis of ethyl 2-diethoxyphosphorylpropanoate involves a multi-step process that typically begins with the preparation of diethyl phosphonate intermediates. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, reducing waste and enhancing scalability.

Ethyl 2-diethoxyphosphorylpropanoate's stability under various conditions has been a subject of recent investigations. Studies have shown that the compound exhibits good thermal stability up to 150°C but decomposes upon prolonged exposure to higher temperatures or strong acidic conditions. These findings are crucial for optimizing storage conditions and ensuring safe handling during industrial processes.

In terms of safety considerations, ethyl 2-diethoxyphosphorylpropanoate is classified as a non-hazardous substance under normal handling conditions. However, it should be stored away from moisture and light to prevent degradation. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Ethyl 2-diethoxyphosphorylpropanoate's environmental impact has also been evaluated in recent studies. The compound is not considered toxic to aquatic life at concentrations typically encountered during industrial use. Its biodegradation pathways have been characterized, showing that it undergoes hydrolysis under alkaline conditions to form less complex phosphorus-containing compounds that are readily metabolized by microorganisms.

In conclusion, ethyl 2-diethoxyphosphorylpropanoate (CAS No. 3699-66-9) is a versatile compound with wide-ranging applications across chemistry, biochemistry, and materials science. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial processes.